Cas no 2137616-77-2 (3-(aminomethyl)-3-hydroxy-4-methylheptanoic acid)

• Product Name: 3-(aminomethyl)-3-hydroxy-4-methylheptanoic acid
• CAS No: 2137616-77-2
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5977915
• PubChem ID: 165789406
• Update Time: 2025-05-22

3-(aminomethyl)-3-hydroxy-4-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-hydroxy-4-methylheptanoic acid
• EN300-1131442
• 2137616-77-2

• Inchi： 1S/C9H19NO3/c1-3-4-7(2)9(13,6-10)5-8(11)12/h7,13H,3-6,10H2,1-2H3,(H,11,12)
• InChI Key： VTXAIQSUEUFYAK-UHFFFAOYSA-N
• SMILES： OC(CN)(CC(=O)O)C(C)CCC

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-(aminomethyl)-3-hydroxy-4-methylheptanoic acid

3-(Aminomethyl)-3-hydroxy-4-methylheptanoic Acid: A Comprehensive Overview

The compound 3-(aminomethyl)-3-hydroxy-4-methylheptanoic acid, identified by the CAS number 2137616-77-2, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the chemical structure, synthesis, properties, and recent advancements related to this compound.

Chemical Structure and Properties

3-(aminomethyl)-3-hydroxy-4-methylheptanoic acid is a seven-carbon chain carboxylic acid with a hydroxyl group and an aminomethyl group attached to the third carbon. The presence of both hydroxyl and amino groups introduces interesting functional diversity, making this compound versatile for various chemical reactions. The molecule's structure allows for potential participation in hydrogen bonding, which can influence its solubility, stability, and reactivity under different conditions.

Synthesis and Isolation

The synthesis of 3-(aminomethyl)-3-hydroxy-4-methylheptanoic acid involves multi-step organic reactions, often utilizing techniques such as nucleophilic substitution, oxidation, or reduction. Recent studies have explored more efficient synthetic pathways to improve yield and purity. For instance, researchers have employed enzymatic catalysis to achieve selective transformations, reducing the need for harsh chemical conditions.

Biochemical Applications

This compound has shown promise in biochemical applications, particularly in the study of metabolic pathways and enzyme mechanisms. Its ability to act as both a substrate and a product in enzymatic reactions makes it valuable in biochemistry research. Recent findings indicate that it may play a role in lipid metabolism and energy production pathways, potentially offering insights into metabolic disorders.

Pharmaceutical Potential

In the pharmaceutical industry, 3-(aminomethyl)-3-hydroxy-4-methylheptanoic acid is being investigated for its potential as a drug candidate. Its structural features make it a promising lead compound for designing drugs targeting specific receptors or enzymes. Preclinical studies have demonstrated its ability to modulate certain cellular pathways without significant toxicity, suggesting potential therapeutic applications.

Nutritional Science

The compound has also found relevance in nutritional science, where it is being explored as a component of functional foods. Its role in enhancing metabolic efficiency and supporting cellular health has led to interest in its use as a dietary supplement. Recent research highlights its potential benefits in improving athletic performance and managing oxidative stress.

Environmental Impact

In environmental chemistry, the biodegradability of 3-(aminomethyl)-3-hydroxy-4-methylheptanoic acid has been studied to assess its impact on ecosystems. Research indicates that it undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. This property is crucial for industries seeking sustainable chemical solutions.

FUTURE RESEARCH DIRECTIONS

Ongoing research is focused on expanding the understanding of this compound's interactions within biological systems. Future studies aim to elucidate its role in complex biochemical networks and explore novel synthetic methodologies for large-scale production. Additionally, investigations into its pharmacokinetics and bioavailability are expected to pave the way for clinical trials evaluating its therapeutic efficacy.

In conclusion, 3-(aminomethyl)-3-hydroxy-4-methylheptanoic acid (CAS No 2137616-77-2) stands out as a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and promising biological activities position it as a key molecule for future innovations in medicine, nutrition, and environmental science.